Cas no 221537-99-1 (Carbamic acid,(5-fluoro-2-methylphenyl)-, 1,1-dimethylethyl ester (9CI))

• Product Name: Carbamic acid,(5-fluoro-2-methylphenyl)-, 1,1-dimethylethyl ester (9CI)
• CAS No: 221537-99-1
• MF: C₁₂H₁₆FNO₂
• MW: 225.259346961975
• MDL: MFCD08457974
• CID: 244268
• PubChem ID: 10585288
• Update Time: 2025-10-29

Carbamic acid,(5-fluoro-2-methylphenyl)-, 1,1-dimethylethyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

• Carbamic acid,(5-fluoro-2-methylphenyl)-, 1,1-dimethylethyl ester (9CI)
• tert-butyl N-(5-fluoro-2-methylphenyl)carbamate
• BOC-5-FLUORO-2-METHYLANILINE
• (5-Fluoro-2-methyl-phenyl)-carbamic acid tert-butyl ester
• tert-Butyl(5-fluoro-2-methylphenyl)carbamate
• 221537-99-1
• DTXSID90442112
• CS-0449727
• SB35525
• AKOS014476111
• tert-Butyl (5-fluoro-2-methylphenyl)carbamate
• DB-257813

• MDL： MFCD08457974
• Inchi： 1S/C12H16FNO2/c1-8-5-6-9(13)7-10(8)14-11(15)16-12(2,3)4/h5-7H,1-4H3,(H,14,15)
• InChI Key： SGXWJMPRECNZIF-UHFFFAOYSA-N
• SMILES： FC1C=CC(C)=C(C=1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 225.11700
• Monoisotopic Mass: 225.11650692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• PSA: 38.33000
• LogP: 3.55410

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylcarbamic acid esters

Additional information on Carbamic acid,(5-fluoro-2-methylphenyl)-, 1,1-dimethylethyl ester (9CI)

Comprehensive Guide to Carbamic acid,(5-fluoro-2-methylphenyl)-, 1,1-dimethylethyl ester (9CI) (CAS No. 221537-99-1)

Carbamic acid,(5-fluoro-2-methylphenyl)-, 1,1-dimethylethyl ester (9CI) (CAS No. 221537-99-1) is a specialized chemical compound with significant applications in pharmaceutical and agrochemical research. This compound, often referred to by its systematic name, belongs to the class of carbamate esters, which are known for their versatility in organic synthesis and medicinal chemistry. The presence of a 5-fluoro-2-methylphenyl group and a tert-butyl ester moiety makes this compound particularly interesting for researchers exploring novel bioactive molecules.

The CAS No. 221537-99-1 identifier is crucial for researchers and manufacturers to ensure precise identification and avoid confusion with similar compounds. In recent years, the demand for fluorinated organic compounds has surged due to their enhanced stability and bioavailability, making Carbamic acid,(5-fluoro-2-methylphenyl)-, 1,1-dimethylethyl ester (9CI) a subject of growing interest. This compound is often explored in the context of drug discovery and agrochemical development, where its unique structural features can lead to improved efficacy and reduced side effects.

One of the key reasons for the popularity of Carbamic acid,(5-fluoro-2-methylphenyl)-, 1,1-dimethylethyl ester (9CI) is its potential role in the synthesis of enzyme inhibitors. Fluorinated compounds are frequently used to modulate enzyme activity, and the tert-butyl ester group provides a protective function during synthetic processes. Researchers are particularly interested in how this compound can be utilized to develop new therapeutic agents for conditions such as inflammation and metabolic disorders.

In the agrochemical sector, Carbamic acid,(5-fluoro-2-methylphenyl)-, 1,1-dimethylethyl ester (9CI) is studied for its potential as a pesticide intermediate. The fluorine atom in its structure can enhance the compound's ability to interact with biological targets, improving its effectiveness as a crop protection agent. With the increasing focus on sustainable agriculture, the development of efficient and environmentally friendly agrochemicals has become a hot topic, further driving interest in this compound.

The synthesis of Carbamic acid,(5-fluoro-2-methylphenyl)-, 1,1-dimethylethyl ester (9CI) typically involves multi-step organic reactions, including the introduction of the fluorine atom and the formation of the carbamate linkage. Advanced techniques such as microwave-assisted synthesis and catalysis are often employed to improve yield and purity. These methods align with the broader trend in chemical research toward greener and more efficient synthetic pathways.

From a regulatory perspective, Carbamic acid,(5-fluoro-2-methylphenyl)-, 1,1-dimethylethyl ester (9CI) is not classified as a hazardous substance under major global safety standards. However, researchers and handlers are advised to follow standard laboratory safety protocols, including the use of personal protective equipment (PPE) and proper ventilation. The compound's stability and low toxicity profile make it a viable candidate for further development in various industries.

The market for fluorinated organic compounds, including Carbamic acid,(5-fluoro-2-methylphenyl)-, 1,1-dimethylethyl ester (9CI), is expected to grow significantly in the coming years. This growth is driven by the expanding pharmaceutical and agrochemical sectors, as well as the increasing adoption of fluorinated molecules in materials science. Companies specializing in fine chemicals and custom synthesis are actively investing in the production and distribution of this compound to meet rising demand.

For researchers seeking high-quality Carbamic acid,(5-fluoro-2-methylphenyl)-, 1,1-dimethylethyl ester (9CI), it is essential to source the compound from reputable suppliers who provide detailed analytical data, including HPLC and NMR spectra. Purity and consistency are critical factors, especially when the compound is intended for use in sensitive applications such as drug development or agricultural formulations.

In summary, Carbamic acid,(5-fluoro-2-methylphenyl)-, 1,1-dimethylethyl ester (9CI) (CAS No. 221537-99-1) is a valuable compound with diverse applications in pharmaceuticals, agrochemicals, and beyond. Its unique structural features and growing relevance in research make it a compound worth watching in the evolving landscape of specialty chemicals. As scientific advancements continue, this compound is likely to play an increasingly important role in addressing some of the most pressing challenges in health and agriculture.